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molecular formula C9H8O2 B191007 Dihydrocoumarin CAS No. 119-84-6

Dihydrocoumarin

Cat. No. B191007
CAS RN: 119-84-6
M. Wt: 148.16 g/mol
InChI Key: VMUXSMXIQBNMGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05324744

Procedure details

Thus, in accordance with Reaction Scheme 6, 3-bromo phenol, or a 3-bromo phenol substituted in the 4 (para) position by an alkyl substituent (Compound 7) is acylated with an acylating agent, such as the acid chloride (Compound 11) derived from 3,3-dimethylacrylic acid or from another appropriately substituted acrylic acid (R1 ' and R2 ' is either H or lower alkyl). The acylation of the 3-bromo-phenol (Compound 7) with the acid chloride (Compound 11) is preferably conducted in the presence of a strong base (e.g. sodium hydride) in an inert solvent (such as tetrahydrofuran). The resulting phenyl-acrylate (Compound 12) is ring closed under Friedel-Crafts type reaction conditions (e.g. AlCl3 catalyst, in an inert solvent such as methylene chloride) to provide two positional isomers (Compound 13) and (Compound 14) of the 2-oxo-chroman derivative, each of which bears, in the 4-position, the CH2R1 ' and CH2R2 ' substituents and where R5 is hydrogen or lower alkyl. As described previously for Reaction Scheme 5, the mixture is then separated by conventional means to obtain the desired 7-bromo-2-oxo-chroman (Compound 13). It should be noted that as also described previously in connection with Reaction Scheme 5 the 7-bromo-2-oxo chroman (Compound 13) can be separated from the potential regio-isomeric impurities at the carboxylic acid stage or at the final coupling stage. The 2-oxo-7-bromo-chroman (Compound 13) is thereafter reduced with lithium aluminum hydride or an appropriate reducing agent to provide the 7-bromo-diol (Compound 15). The diol (Compound 15) is then mono-mesylated at the primary alcohol position followed by intramolecular nucleophilic displacement of a mesyl leaving group, to give the 7-bromo-chroman (Compound 8) which bears the desired CH2 -R1 ', CH2R2 ' and R5 substituents. The carboxylic acid function is introduced into the 7-position in the same manner as described previously in Reaction Scheme 5 to give the 7-carboxy chroman (Compound 10).
[Compound]
Name
lower alkyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromo-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
phenyl-acrylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
Compound 12
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Name
AlCl3
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Nine
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Ten
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Twelve
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
Name
alkyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fifteen
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
Name
3,3-dimethylacrylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 18
[Compound]
Name
substituted acrylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 19
Name
Compound 13
Name
Compound 14

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[CH:6][CH:7]=1.C[C:10](C)=[CH:11][C:12](O)=[O:13].[H-].[Na+].[C:18]1([O:24][C:25](=[O:28])[CH:26]=[CH2:27])[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1>[Al+3].[Cl-].[Cl-].[Cl-].C(Cl)Cl.O1CCCC1>[Br:1][C:2]1[CH:3]=[C:4]2[C:5]([CH2:10][CH2:11][C:12](=[O:13])[O:8]2)=[CH:6][CH:7]=1.[O:28]=[C:25]1[CH2:26][CH2:27][C:23]2[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=2)[O:24]1 |f:2.3,5.6.7.8|

Inputs

Step One
[Compound]
Name
lower alkyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3-bromo-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Three
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Four
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Seven
Name
phenyl-acrylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)OC(C=C)=O
Step Eight
Name
Compound 12
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)OC(C=C)=O
Step Nine
Name
AlCl3
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Al+3].[Cl-].[Cl-].[Cl-]
Step Ten
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Eleven
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Twelve
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Thirteen
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Fourteen
Name
alkyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Fifteen
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step 16
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 17
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 18
Name
3,3-dimethylacrylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=CC(=O)O)C
Step 19
[Compound]
Name
substituted acrylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Compound 13
Type
product
Smiles
BrC1=CC=C2CCC(OC2=C1)=O
Name
Compound 14
Type
product
Smiles
O=C1OC2=CC=CC=C2CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05324744

Procedure details

Thus, in accordance with Reaction Scheme 6, 3-bromo phenol, or a 3-bromo phenol substituted in the 4 (para) position by an alkyl substituent (Compound 7) is acylated with an acylating agent, such as the acid chloride (Compound 11) derived from 3,3-dimethylacrylic acid or from another appropriately substituted acrylic acid (R1 ' and R2 ' is either H or lower alkyl). The acylation of the 3-bromo-phenol (Compound 7) with the acid chloride (Compound 11) is preferably conducted in the presence of a strong base (e.g. sodium hydride) in an inert solvent (such as tetrahydrofuran). The resulting phenyl-acrylate (Compound 12) is ring closed under Friedel-Crafts type reaction conditions (e.g. AlCl3 catalyst, in an inert solvent such as methylene chloride) to provide two positional isomers (Compound 13) and (Compound 14) of the 2-oxo-chroman derivative, each of which bears, in the 4-position, the CH2R1 ' and CH2R2 ' substituents and where R5 is hydrogen or lower alkyl. As described previously for Reaction Scheme 5, the mixture is then separated by conventional means to obtain the desired 7-bromo-2-oxo-chroman (Compound 13). It should be noted that as also described previously in connection with Reaction Scheme 5 the 7-bromo-2-oxo chroman (Compound 13) can be separated from the potential regio-isomeric impurities at the carboxylic acid stage or at the final coupling stage. The 2-oxo-7-bromo-chroman (Compound 13) is thereafter reduced with lithium aluminum hydride or an appropriate reducing agent to provide the 7-bromo-diol (Compound 15). The diol (Compound 15) is then mono-mesylated at the primary alcohol position followed by intramolecular nucleophilic displacement of a mesyl leaving group, to give the 7-bromo-chroman (Compound 8) which bears the desired CH2 -R1 ', CH2R2 ' and R5 substituents. The carboxylic acid function is introduced into the 7-position in the same manner as described previously in Reaction Scheme 5 to give the 7-carboxy chroman (Compound 10).
[Compound]
Name
lower alkyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromo-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
phenyl-acrylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
Compound 12
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Name
AlCl3
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Nine
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Ten
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Twelve
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
Name
alkyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fifteen
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
Name
3,3-dimethylacrylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 18
[Compound]
Name
substituted acrylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 19
Name
Compound 13
Name
Compound 14

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[CH:6][CH:7]=1.C[C:10](C)=[CH:11][C:12](O)=[O:13].[H-].[Na+].[C:18]1([O:24][C:25](=[O:28])[CH:26]=[CH2:27])[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1>[Al+3].[Cl-].[Cl-].[Cl-].C(Cl)Cl.O1CCCC1>[Br:1][C:2]1[CH:3]=[C:4]2[C:5]([CH2:10][CH2:11][C:12](=[O:13])[O:8]2)=[CH:6][CH:7]=1.[O:28]=[C:25]1[CH2:26][CH2:27][C:23]2[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=2)[O:24]1 |f:2.3,5.6.7.8|

Inputs

Step One
[Compound]
Name
lower alkyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3-bromo-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Three
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Four
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Seven
Name
phenyl-acrylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)OC(C=C)=O
Step Eight
Name
Compound 12
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)OC(C=C)=O
Step Nine
Name
AlCl3
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Al+3].[Cl-].[Cl-].[Cl-]
Step Ten
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Eleven
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Twelve
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Thirteen
Name
3-bromo phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Fourteen
Name
alkyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step Fifteen
Name
Compound 7
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)O
Step 16
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 17
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 18
Name
3,3-dimethylacrylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=CC(=O)O)C
Step 19
[Compound]
Name
substituted acrylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Compound 13
Type
product
Smiles
BrC1=CC=C2CCC(OC2=C1)=O
Name
Compound 14
Type
product
Smiles
O=C1OC2=CC=CC=C2CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.